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Compound of Interest

Compound Name: 4-Ethoxybenzyl alcohol

Cat. No.: B1583370

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethoxybenzyl alcohol, a substituted aromatic alcohol, serves as a critical intermediate in the
synthesis of a variety of organic molecules, most notably in the pharmaceutical industry. Its
unique structural features, combining a reactive benzylic alcohol moiety with an ethoxy group,
impart specific physical and chemical properties that are advantageous for various synthetic
transformations. This technical guide provides a comprehensive overview of the physical and
chemical properties of 4-Ethoxybenzyl alcohol, detailed experimental protocols for its
synthesis, and an exploration of its reactivity and applications, with a particular focus on its role
in the development of therapeutic agents.

Physical and Chemical Properties

The physical and chemical properties of 4-Ethoxybenzyl alcohol are summarized in the tables
below, providing a convenient reference for laboratory and developmental work.

General and Physical Properties
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Property Value Reference
Molecular Formula CoH1202 [1112]
Molecular Weight 152.19 g/mol [1][2]
Colorless to pale yellow liquid
Appearance ) [3]
or solid
Melting Point 27-34 °C [41516171

- , 273 °C (at 760 mmHg); 153-
Boiling Point [51[7]
154 °C (at 25 Torr)

Density ~1.05 g/cm?3 (rough estimate) [8]
Refractive Index (n2°/D) 1.535 [415]18]
Flash Point >110 °C (>230 °F) [4][5]

Soluble in organic solvents
N such as methanol and ethanol.
Solubility _ [1][8]
The ethoxy group enhances its

solubility in organic solvents.

Spectroscopic Data

Spectrum Type Key Data

Spectral data available, but specific peak
1H NMR assignments require further analysis from raw

data sources.

Spectral data available, but specific peak
13C NMR assignments require further analysis from raw

data sources.

e

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.kuujia.com/cas-6214-44-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxybenzyl-alcohol
https://www.kuujia.com/cas-6214-44-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxybenzyl-alcohol
https://www.thermofisher.com/order/catalog/product/A15559.36
https://parchem.com/chemical-supplier-distributor/4-ethoxybenzyl-alcohol-031503
https://www.jk-sci.com/products/a01481341
https://www.biosynth.com/p/FE70748/6214-44-4-4-ethoxybenzyl-alcohol
https://commonchemistry.cas.org/detail?cas_rn=6214-44-4
https://www.jk-sci.com/products/a01481341
https://commonchemistry.cas.org/detail?cas_rn=6214-44-4
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0392578.aspx
https://parchem.com/chemical-supplier-distributor/4-ethoxybenzyl-alcohol-031503
https://www.jk-sci.com/products/a01481341
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0392578.aspx
https://parchem.com/chemical-supplier-distributor/4-ethoxybenzyl-alcohol-031503
https://www.jk-sci.com/products/a01481341
https://www.kuujia.com/cas-6214-44-4.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0392578.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of 4-Ethoxybenzyl Alcohol

The most common and efficient method for the synthesis of 4-Ethoxybenzyl alcohol is the
reduction of 4-ethoxybenzaldehyde. Two detailed protocols are provided below.

Protocol 1: Reduction with Sodium Borohydride
This method is suitable for laboratory-scale synthesis.
e Materials:

o 4-ethoxybenzaldehyde

[¢]

Sodium borohydride (NaBHa4)

Absolute ethanol

[e]

o

Dilute hydrochloric acid (HCI)

[¢]

Ethyl acetate

[¢]

Magnesium sulfate (MgSOa) or Sodium sulfate (Na2S0a4)

e Procedure:

o

Dissolve 4-ethoxybenzaldehyde (e.g., 3.3 g, 22 mmol) in absolute ethanol (25 mL) in a
round-bottom flask.

o To this solution, add sodium borohydride (e.g., 830 mg, 22 mmol) portion-wise while
stirring at room temperature.

o Continue stirring at room temperature and monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Once the reaction is complete, quench the reaction by pouring the mixture into dilute
hydrochloric acid.

o Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).
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o Combine the organic extracts and wash with brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and evaporate the solvent under reduced pressure to obtain the
crude product.

o Purify the crude 4-Ethoxybenzyl alcohol by silica gel column chromatography.[9]
Protocol 2: Catalytic Hydrogenation
This method is often employed for larger-scale industrial production.
e Materials:
o 4-ethoxybenzaldehyde
o Anhydrous ethanol
o Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)
o Hydrogen gas (Hz2)
e Procedure:

o Dissolve 4-ethoxybenzaldehyde (e.g., 150 kg) in anhydrous ethanol (e.g., 400 kg) in a
suitable hydrogenation reactor.

o Add the Pd/C catalyst (e.g., 1.5 kg) to the solution.
o Pressurize the reactor with hydrogen gas and heat the mixture to reflux.

o Maintain the reaction under a hydrogen atmosphere for a specified time (e.g., 6 hours),
monitoring the reaction progress.

o After the reaction is complete, cool the reactor and carefully filter off the catalyst.

o Remove the solvent from the filtrate by distillation under reduced pressure to yield 4-
Ethoxybenzyl alcohol.[10]
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Chemical Reactivity and Stability

4-Ethoxybenzyl alcohol exhibits reactivity typical of a primary benzylic alcohol. The presence
of the electron-donating ethoxy group at the para position can influence the reactivity of the
aromatic ring and the benzylic position.

» Oxidation: The primary alcohol functional group can be oxidized to form 4-
ethoxybenzaldehyde or further to 4-ethoxybenzoic acid, depending on the oxidizing agent
and reaction conditions.

» Etherification and Esterification: The hydroxyl group can readily undergo etherification and
esterification reactions with suitable electrophiles.[1]

» Nucleophilic Substitution: As a benzylic alcohol, the hydroxyl group can be activated and
undergo nucleophilic substitution reactions. The stability of the resulting benzylic carbocation
is enhanced by the para-ethoxy group.

» Stability: 4-Ethoxybenzyl alcohol is generally stable under normal conditions. However, it
can be sensitive to oxidation.[1] It is advisable to store it in a cool, dry, and well-ventilated
place, away from strong oxidizing agents.

Applications in Drug Development

A significant application of 4-Ethoxybenzyl alcohol is as a key intermediate in the synthesis of
Dapagliflozin, a sodium-glucose cotransporter 2 (SGLT2) inhibitor used in the treatment of type
2 diabetes.[10] The synthesis of Dapagliflozin involves the coupling of a protected glucose
derivative with an aglycone, for which 4-Ethoxybenzyl alcohol serves as a crucial precursor.

Visualizations

Experimental Workflow: Synthesis and Purification of 4-
Ethoxybenzyl Alcohol

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1583370?utm_src=pdf-body
https://www.kuujia.com/cas-6214-44-4.html
https://www.benchchem.com/product/b1583370?utm_src=pdf-body
https://www.kuujia.com/cas-6214-44-4.html
https://www.benchchem.com/product/b1583370?utm_src=pdf-body
https://wap.guidechem.com/question/how-is-4-ethoxybenzyl-alcohol--id116884.html
https://www.benchchem.com/product/b1583370?utm_src=pdf-body
https://www.benchchem.com/product/b1583370?utm_src=pdf-body
https://www.benchchem.com/product/b1583370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Work-up Purification

. Reduction . : " End Product:
Start: 4-Ethoxybenzaldehyde H (e.9., NaBH4 or H2/Pd-C) }—»‘ Quenching H Extraction H Drying H Solvent Evaporation H Column Chromatography Pure 4-Ethoxybenzyl Alcohol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 4-Ethoxybenzyl alcohol.

Signaling Pathway: Mechanism of Action of SGLT2
Inhibitors

As 4-Ethoxybenzyl alcohol is a precursor to the SGLT2 inhibitor Dapagliflozin, understanding
the downstream signaling pathway of this class of drugs is crucial for drug development
professionals. SGLT2 inhibitors have been shown to modulate several inflammatory pathways,
including the NLRP3 inflammasome and Toll-like receptor 4 (TLR-4) signaling, and activate
AMP-activated protein kinase (AMPK), which in turn suppresses pro-inflammatory pathways.
[11]
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Caption: Simplified signaling pathway of SGLT2 inhibitors, highlighting their anti-inflammatory

effects.

Conclusion

4-Ethoxybenzyl alcohol is a versatile and valuable building block in organic synthesis,

particularly for the pharmaceutical industry. Its well-defined physical and chemical properties,

coupled with established synthetic routes, make it a readily accessible and reliable

intermediate. A thorough understanding of its properties, reactivity, and handling is essential for

its effective utilization in research and development, contributing to the advancement of new

therapeutic agents and other fine chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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